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Compound of Interest

Compound Name: Trimethyl orthobutyrate

Cat. No.: B041597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for trimethyl
orthobutyrate, a flammable liquid and irritant. The following sections detail its physical and

chemical properties, toxicological profile, fire and explosion hazards, and recommended

handling procedures. This information is crucial for ensuring the safe use of this compound in

research and development settings.

Core Safety Data
The following tables summarize the key quantitative data for trimethyl orthobutyrate,

compiled from various Safety Data Sheets (SDS).

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₁₆O₃ [1][2]

Molecular Weight 148.20 g/mol [1]

Appearance Clear, colorless liquid [3][4]

Odor No information available [3]

Boiling Point 140 - 147 °C (284 - 296.6 °F) [1][3]

Density 0.926 g/mL at 25 °C [1][5]

Flash Point 50 °C (122 °F) - closed cup [1][3]

Vapor Pressure 5.98 mmHg at 25°C

Refractive Index n20/D 1.404 [1]

Solubility
Soluble in Chloroform, Ethyl

Acetate

Table 2: Toxicological Data
Hazard Classification & Statement Details

Acute Toxicity
No data available for oral,

dermal, or inhalation routes.

The toxicological properties

have not been thoroughly

investigated.

Skin Corrosion/Irritation
Category 2: Causes skin

irritation (H315)

Causes reversible damage to

the skin upon exposure.[3][6]

Serious Eye Damage/Irritation
Category 2A: Causes serious

eye irritation (H319)

Causes reversible eye

irritation.[3][6]

Respiratory Irritation
Category 3: May cause

respiratory irritation (H335)

Inhalation of vapors may

irritate the respiratory system.

[3][6]

Carcinogenicity Not classified as a carcinogen.

No components are listed as

carcinogens by IARC, NTP, or

OSHA.[7]
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Table 3: Fire and Explosion Data
| Hazard | Details | |---|---|---| | Flammability | Flammable liquid and vapor (Category 3) | Vapors

may form explosive mixtures with air and can travel to a source of ignition and flash back.[3][6]

| | Hazardous Combustion Products | Carbon monoxide (CO), Carbon dioxide (CO₂) |[3][6] | |

Extinguishing Media | Alcohol-resistant foam, dry chemical powder, carbon dioxide. Water

spray or fog for large fires only.[6] | | Fire Fighting Procedures | Wear self-contained breathing

apparatus (SCBA) and full protective gear.[3] |

Table 4: Exposure Controls and Personal Protection
| Control Parameter | Recommendation | |---|---|---| | Engineering Controls | Use in a well-

ventilated area. Use explosion-proof electrical/ventilating/lighting equipment.[3][6] | | Eye/Face

Protection | Wear appropriate protective eyeglasses or chemical safety goggles.[3] | | Skin

Protection | Wear protective gloves and clothing to prevent skin exposure.[3] | | Respiratory

Protection | Use a NIOSH/MSHA or European Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or other symptoms are experienced.[3] |

Experimental Protocols
Detailed experimental protocols for the safety evaluation of trimethyl orthobutyrate are not

publicly available. However, the hazard classifications reported in the Safety Data Sheets are

based on standardized methodologies, such as those established by the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The general principles of these key

experiments are outlined below.

Flash Point Determination: The flash point of a liquid is determined using a closed-cup or open-

cup apparatus. A sample of the substance is heated at a controlled rate, and an ignition source

is periodically passed over the surface of the liquid. The flash point is the lowest temperature at

which the vapors of the liquid ignite. For flammable liquids like trimethyl orthobutyrate, a

closed-cup method is typically used to provide a more conservative and accurate

measurement.

Skin Irritation/Corrosion Testing: This is typically assessed using in vivo animal studies (e.g., on

rabbits) or validated in vitro methods. A measured amount of the substance is applied to a

small area of skin, and the site is observed for signs of irritation (redness, swelling) or corrosion
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(tissue destruction) over a period of several days. The severity and reversibility of the effects

determine the classification. For a Category 2 irritant, the observed effects are reversible.[6][8]

Eye Irritation/Corrosion Testing: Similar to skin irritation testing, this often involves applying a

small amount of the substance to the eye of a test animal and observing for effects on the

cornea, iris, and conjunctiva. The severity and reversibility of any damage are recorded over

time to classify the substance. In vitro alternatives are increasingly used to reduce animal

testing. A Category 2A classification indicates that the substance causes reversible eye

irritation.[3][6]

Visualizing Safety Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key logical relationships and

workflows for the safe handling of trimethyl orthobutyrate.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Inert Absorbent Material
(e.g., vermiculite, sand)

Collect Residue into a Labeled,
Closed Container for Flammable Waste

Decontaminate Spill Area

Dispose of Waste According to
Local, State, and Federal Regulations
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Hazards of Trimethyl Orthobutyrate

Recommended Personal Protective Equipment (PPE)

Flammable Liquid & Vapor
(H226) Engineering Controls

(Ventilation, Explosion-Proof Equipment)

Mitigates

Skin Irritant
(H315)

Chemical Resistant Gloves

Protects Against

Serious Eye Irritant
(H319) Safety Goggles/Face ShieldProtects Against

Respiratory Irritant
(H335)

Mitigates

Approved Respirator
Protects Against

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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